

# Introduction: The Environmental Persistence and Toxicological Significance of PCB-118

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: 2',3,4,4',5-  
PENTACHLOROBIPHENYL

CAS No.: 65510-44-3

Cat. No.: B1207850

[Get Quote](#)

Polychlorinated biphenyls (PCBs) represent a class of persistent organic pollutants that, despite being banned from production in the late 1970s, continue to pose a significant environmental and human health risk.[1][2] Among the 209 distinct PCB congeners, **2',3,4,4',5-pentachlorobiphenyl** (PCB-118) is of particular toxicological concern.[3] Structurally, PCB-118 is a mono-ortho-substituted congener, a characteristic that imparts "dioxin-like" properties.[4][5] This structural feature allows it to bind to the aryl hydrocarbon receptor (AhR), initiating a cascade of biological effects similar to the potent toxicant 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[4][6]

Due to its chemical stability and high lipophilicity, PCB-118 resists environmental degradation and bioaccumulates in the food chain, leading to chronic human exposure, primarily through the diet.[4][6][7][8] Its presence is routinely detected in human adipose tissue, blood serum, and breast milk, making the study of its toxicokinetics—the journey of absorption, distribution, metabolism, and excretion (ADME)—critical for understanding its health risks and for developing effective risk assessment models.[5][9][10][11] This guide provides a detailed examination of the toxicokinetic profile of PCB-118, grounded in established experimental evidence and methodologies.

## Absorption and Bioavailability

The entry of PCB-118 into a biological system is a highly efficient process, largely dictated by its lipophilic nature. The primary route of exposure for the general population is the oral ingestion of contaminated foods, particularly fish, meat, and dairy products.[\[7\]](#)[\[9\]](#)[\[12\]](#)

- **Oral Absorption:** Following ingestion, the high lipid solubility of PCB-118 facilitates its passive diffusion across the gastrointestinal tract epithelium. Studies in animal models suggest that absorption from the gut can be as high as 90% to 100%.[\[5\]](#) The presence of dietary fats can enhance this process by promoting the formation of micelles, which solubilize the PCB and facilitate its transport to the intestinal wall.
- **Inhalation and Dermal Routes:** While less significant for the general population, inhalation of vaporized PCBs from contaminated sites or older building materials and dermal contact with contaminated soils or equipment are primary routes for occupational exposure.[\[3\]](#)[\[9\]](#)[\[12\]](#) The volatility of PCBs increases with temperature, and their lipophilicity allows for absorption through the skin.[\[12\]](#)

The bioavailability of PCB-118 can be influenced by the matrix in which it is found. For instance, its absorption from contaminated soil can be reduced compared to ingestion in a pure form, as the compound can be strongly adsorbed to soil organic matter.[\[13\]](#) However, once it enters the body, its journey through the circulatory system and into tissues begins.

## Systemic Distribution and Tissue Sequestration

Once absorbed, PCB-118 is rapidly distributed throughout the body via the circulatory system. Its transport in the aqueous environment of the blood is facilitated by its association with lipoproteins and to a lesser extent, serum albumin.[\[5\]](#)[\[10\]](#)

The ultimate distribution pattern is governed by two main factors: the lipophilicity of the compound and its affinity for specific binding proteins.

- **Adipose Tissue Accumulation:** As a highly lipophilic molecule, PCB-118 preferentially partitions from the blood into lipid-rich tissues.[\[14\]](#) Adipose tissue serves as the primary long-term storage reservoir for the parent compound, leading to significant bioaccumulation over a lifetime.[\[4\]](#)[\[7\]](#)[\[9\]](#)[\[11\]](#) This sequestration in fat is a key reason for its long biological half-life.

- **Hepatic Sequestration:** The liver also accumulates significant concentrations of PCB-118, often at levels higher than would be predicted by its lipid content alone.[\[5\]](#)[\[14\]](#) This phenomenon is largely attributed to the binding of PCB-118 to Cytochrome P450 1A2 (CYP1A2), a protein that is highly expressed and inducible in the liver.[\[5\]](#) This specific binding effectively traps the compound within hepatocytes, contributing to its liver-specific toxicity.[\[5\]](#)
- **Other Tissues:** Lesser, but still significant, concentrations are found in other tissues with high lipid content or perfusion rates, including the skin, lung, and brain.[\[5\]](#)[\[11\]](#)[\[14\]](#)[\[15\]](#)

The following table summarizes the typical distribution pattern of PCBs in biological systems.

| Tissue/Compartment | Relative Concentration | Primary Rationale for Accumulation                          | Supporting Sources                                                                                     |
|--------------------|------------------------|-------------------------------------------------------------|--------------------------------------------------------------------------------------------------------|
| Adipose Tissue     | Very High              | High lipophilicity; serves as a long-term storage depot.    | <a href="#">[4]</a> <a href="#">[5]</a> <a href="#">[10]</a> <a href="#">[11]</a> <a href="#">[14]</a> |
| Liver              | High                   | High lipid content and sequestration via binding to CYP1A2. | <a href="#">[5]</a> <a href="#">[14]</a>                                                               |
| Skin               | Moderate               | Lipid content.                                              | <a href="#">[5]</a>                                                                                    |
| Lung               | Moderate to Low        | Perfusion rate and some lipid content.                      | <a href="#">[5]</a> <a href="#">[11]</a>                                                               |
| Brain              | Low                    | Perfusion rate; passage across the blood-brain barrier.     | <a href="#">[14]</a>                                                                                   |
| Blood/Serum        | Low (transient)        | Transport medium; partitioned with lipoproteins.            | <a href="#">[10]</a> <a href="#">[14]</a>                                                              |


## Metabolic Biotransformation

The metabolism of PCBs is generally a slow process that is a prerequisite for their excretion. The primary goal of biotransformation is to convert the lipophilic parent compound into more water-soluble (hydrophilic) metabolites that can be more easily eliminated from the body.<sup>[1]</sup> This process is predominantly carried out by the Cytochrome P450 (CYP) monooxygenase system in the liver.<sup>[16]</sup>

For PCB-118, the key metabolic pathway is hydroxylation.

- **Phase I Metabolism (Hydroxylation):** CYP enzymes, acting as oxidases, introduce a hydroxyl (-OH) group onto the biphenyl structure. PCB-118 acts as both a substrate and an inhibitor of CYP1A2.<sup>[17]</sup> Studies suggest that other isoforms, such as CYP2A6, may also play a role in the metabolism of lower-chlorinated PCBs.<sup>[18]</sup> This reaction can sometimes proceed through a highly reactive arene oxide intermediate, which has been implicated in the covalent binding to cellular macromolecules and potential genotoxicity.<sup>[17]</sup> The resulting metabolites are known as hydroxylated PCBs (OH-PCBs).
- **Phase II Metabolism (Conjugation):** The newly formed OH-PCBs can then undergo conjugation reactions, where an endogenous molecule (like glucuronic acid or sulfate) is attached to the hydroxyl group. This further increases the water solubility of the metabolite, preparing it for excretion.

While metabolism is a detoxification pathway, it is important to note that some OH-PCB metabolites can exhibit their own biological activity, sometimes greater than the parent compound, including endocrine disruption.



[Click to download full resolution via product page](#)

Caption: Metabolic pathway of PCB-118 via hydroxylation and conjugation.

## Elimination and Excretion Pathways

The elimination of PCB-118 from the body is exceptionally slow, contributing to its persistence and long biological half-life. The primary route of excretion is via the feces.

- **Fecal Excretion:** The hydroxylated and conjugated metabolites of PCB-118 are transported from the liver into the bile and subsequently secreted into the small intestine. From there, they are eliminated from the body in the feces.[\[15\]](#)[\[19\]](#)[\[20\]](#) Very little of the unchanged parent compound is excreted via this route.[\[15\]](#)
- **Urinary Excretion:** Due to its high lipophilicity, negligible amounts of the parent PCB-118 are filtered by the kidneys into the urine. Urinary excretion is a more significant pathway for the smaller, more water-soluble metabolites, but it remains a minor route of elimination overall compared to fecal excretion.[\[19\]](#)[\[20\]](#)
- **Lactational Transfer:** For lactating females, the transfer of PCB-118 into breast milk represents a significant route of elimination for the mother.[\[9\]](#)[\[21\]](#) Because breast milk is high in fat, the lipophilic PCB-118 readily partitions into it. This simultaneously serves as a major and direct source of exposure for nursing infants.[\[21\]](#)

## Methodological Frameworks for Toxicokinetic Analysis

Studying the toxicokinetics of PCB-118 requires robust and highly sensitive analytical methodologies to accurately quantify the compound and its metabolites in complex biological matrices.

## Experimental Protocol: Quantification of PCB-118 in Biological Tissues

This protocol outlines a validated workflow for the analysis of PCB-118 in a lipid-rich matrix like adipose tissue or liver using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The use of an isotope-labeled internal standard is critical for accurate quantification, as it corrects for analyte loss during sample preparation.[\[22\]](#)

**Objective:** To accurately determine the concentration of PCB-118 in a biological tissue sample.

#### Materials:


- Tissue sample (e.g., 0.5 g adipose)
- $^{13}\text{C}_{12}$ -labeled PCB-118 internal standard (ISTD)
- Hexane and Dichloromethane (pesticide grade)
- Anhydrous Sodium Sulfate
- Florisil solid-phase extraction (SPE) column
- GC-MS/MS system with an appropriate capillary column (e.g., DB-5)

#### Procedure:

- Sample Preparation:
  - Accurately weigh approximately 0.5 g of the tissue sample into a chemical-resistant homogenization tube.
  - Spike the sample with a known amount of  $^{13}\text{C}_{12}$ -PCB-118 internal standard. This step is crucial as the ISTD will behave identically to the native analyte throughout the extraction and cleanup, allowing for precise correction of recovery losses.
  - Add anhydrous sodium sulfate to the tissue to absorb water and create a free-flowing powder.
  - Homogenize the mixture thoroughly.
- Extraction:
  - Perform a solvent extraction, typically using a mixture of hexane and dichloromethane, to quantitatively remove the lipids (and the dissolved PCBs) from the sample matrix.[\[23\]](#)[\[24\]](#) Pressurized liquid extraction (PLE) is an efficient and automated alternative.[\[14\]](#)
  - Collect the solvent extract.

- Cleanup (Lipid Removal):
  - Concentrate the extract to a small volume under a gentle stream of nitrogen.
  - The concentrated extract is loaded onto a Florisil SPE column. This is a critical step to separate the PCBs from the co-extracted lipids, which would otherwise interfere with the GC analysis.[\[23\]](#)
  - Elute the PCBs from the column using a less polar solvent (e.g., hexane), while the more polar lipids are retained.
  - Collect the eluate containing the purified PCB fraction.
- Analysis:
  - Concentrate the final purified extract and transfer it to an autosampler vial.
  - Inject a small volume (e.g., 1-2  $\mu\text{L}$ ) into the GC-MS/MS system.
  - The GC separates the PCB congeners based on their volatility and interaction with the column's stationary phase.
  - The MS/MS detector is set to monitor specific precursor-to-product ion transitions for both native PCB-118 and the  $^{13}\text{C}_{12}$ -PCB-118 ISTD (Selected Reaction Monitoring - SRM mode). This provides extremely high selectivity and sensitivity, eliminating potential interferences from the matrix.[\[22\]](#)
- Quantification:
  - A calibration curve is generated using standards of known PCB-118 concentration and a fixed amount of ISTD.
  - The concentration of PCB-118 in the sample is calculated by comparing the ratio of the native analyte response to the ISTD response against the calibration curve.





[Click to download full resolution via product page](#)

Caption: Workflow for the quantitative analysis of PCB-118 in biological samples.

## In Vitro Metabolism Studies

To investigate metabolic pathways without the complexity of a whole organism, in vitro models are indispensable.


- **Liver Microsomes:** Incubating PCB-118 with human or rat liver microsomes (HLM or RLM), which are rich in CYP enzymes, allows for the identification of primary metabolites.[\[25\]](#)
- **Cell Lines:** Human hepatoma cell lines like HepG2 are used to study cellular uptake, metabolism, and potential downstream effects of PCB exposure in a human-relevant system.[\[26\]](#)[\[27\]](#)

## Advanced Modeling Approaches: PBPK Models

Physiologically Based Pharmacokinetic (PBPK) modeling is a powerful computational tool used to simulate the ADME of chemicals like PCB-118.[\[28\]](#)[\[29\]](#) These models integrate physiological parameters (e.g., organ volumes, blood flow rates) with chemical-specific data (e.g., partition coefficients, metabolic rates) to predict the concentration of a chemical in various tissues over time.[\[28\]](#)[\[30\]](#)

PBPK models for PCBs are essential for:

- **Risk Assessment:** Extrapolating data from animal studies to predict human internal dose levels.[\[21\]](#)
- **Mechanistic Insight:** Testing hypotheses about the factors controlling PCB disposition, such as the role of CYP1A2 in liver sequestration.[\[30\]](#)
- **Lactational Transfer Modeling:** Quantifying the transfer of PCBs from mother to child via breastfeeding.[\[21\]](#)



[Click to download full resolution via product page](#)

Caption: Simplified structure of a PBPK model for PCB-118 toxicokinetics.

## Conclusion

The toxicokinetics of **2',3,4,4',5-pentachlorobiphenyl** are characterized by efficient absorption, rapid distribution to and sequestration in lipid-rich tissues, particularly adipose tissue and the liver, extremely slow metabolic clearance mediated by CYP enzymes, and elimination primarily through fecal excretion. Its resistance to metabolism and strong affinity for lipids result in a very long biological half-life, making it a persistent and cumulative toxicant. A thorough understanding of these ADME processes, supported by robust analytical methodologies and advanced computational models, is fundamental for accurately assessing the long-term health risks associated with human exposure to this environmentally ubiquitous compound.

## References

- Metabolism of 2,3',4',5-tetrachlorobiphenyl by cytochrome P450 from rats, guinea pigs and hamsters. (n.d.). PubMed. Retrieved from [[Link](#)]
- A physiologically based pharmacokinetic model for lactational transfer of PCB 153 with or without PCB 126 in mice. (2007). Archives of Toxicology, 81(2), 101-111. Retrieved from

[\[Link\]](#)

- Comparison of Pharmacokinetic Interactions and Physiologically Based Pharmacokinetic Modeling of PCB 153 and PCB 126 in Nonpregnant Mice, Lactating Mice, and Suckling Pups. (2005). Toxicological Sciences, 88(2), 318-329. Retrieved from [\[Link\]](#)
- Metabolism and metabolites of polychlorinated biphenyls (PCBs). (2017). Environmental Science and Pollution Research, 24(15), 13237-13253. Retrieved from [\[Link\]](#)
- Metabolism of 2,4,5,2',5'-pentachlorobiphenyl in the rat. Qualitative and quantitative aspects. (1976). Drug Metabolism and Disposition, 4(4), 362-367. Retrieved from [\[Link\]](#)
- Environmental Health Risk Assessment of Dynamic Lipid Metabolism in PCB-118-Induced Insulin Resistance Models Using a Polarity-Ultrasensitive Fluorescent Probe. (2024). Analytical Chemistry. Retrieved from [\[Link\]](#)
- Distribution and Metabolism of 2,4,5,2',5'-pentachlorobiphenyl. (1974). Environmental Health Perspectives, 9, 15-19. Retrieved from [\[Link\]](#)
- Toxicological Profile for Polychlorinated Biphenyls (PCBs). (2000). Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved from [\[Link\]](#)
- PCB-118. (n.d.). EWG's Human Toxome Project. Retrieved from [\[Link\]](#)
- Polychlorinated biphenyls (PCBs) interact with drug metabolism in vivo. (2024). Pharmacology Research & Perspectives. Retrieved from [\[Link\]](#)
- The Disposition of Polychlorinated Biphenyls (PCBs) Differs Between Germ-free and Conventional Mice. (2022). Toxicological Sciences, 188(2), 195-208. Retrieved from [\[Link\]](#)
- Distribution of organochlorines and PCB congeners in Korean human tissues. (n.d.). ResearchGate. Retrieved from [\[Link\]](#)
- Distribution of organochlorines and PCB congeners in Korean human tissues. (2005). Archives of Environmental Contamination and Toxicology, 49(2), 258-266. Retrieved from [\[Link\]](#)

- Comparison of Pharmacokinetic Interactions and Physiologically Based Pharmacokinetic Modeling of PCB 153 and PCB 126 in Nonpregnant Mice, Lactating Mice, and Suckling Pups. (2005). Toxicological Sciences. Retrieved from [[Link](#)]
- In vitro models for metabolic effects of PCB exposure. (2014). University of Iowa. Retrieved from [[Link](#)]
- Bioavailability of 2,3',4,4',5-pentachlorobiphenyl (PCB118) and 2,2',5,5'-tetrachlorobiphenyl (PCB52) from soils using a rat model and a physiologically based extraction test. (2006). Toxicology, 217(1), 14-21. Retrieved from [[Link](#)]
- A state-of-the-science review of polychlorinated biphenyl exposures at background levels. (2018). Journal of Toxicology and Environmental Health, Part B, 21(5), 275-298. Retrieved from [[Link](#)]
- Integration of vitro models with machine learning and epidemiological data reveals PCB-induced glucose metabolism disruption linked to mitochondrial dysfunction. (2025). Toxicology. Retrieved from [[Link](#)]
- Analytical Methods. (2000). Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved from [[Link](#)]
- Enhanced metabolism of 2,3',4,4',5- pentachlorobiphenyl (CB118) by bacterial cytochrome P450 monooxygenase mutants of Bacillus megaterium. (2023). Kobe University Repository. Retrieved from [[Link](#)]
- Polychlorinated Biphenyls (PCBs) Toxicity: What Are Routes of Exposure for PCBs? (2014). Agency for Toxic Substances and Disease Registry (ATSDR). Retrieved from [[Link](#)]
- Physiologically-Based Pharmacokinetic (PBPK) Models. (n.d.). U.S. Environmental Protection Agency (EPA). Retrieved from [[Link](#)]
- In vitro hepatic metabolism of polychlorinated biphenyls with different chlorine-substituted structures in rats and humans: Kinetics, metabolism, and potential nuclear receptor affinities. (n.d.). ResearchGate. Retrieved from [[Link](#)]

- Metabolism of 3-Chlorobiphenyl (PCB 2) in a Human-Relevant Cell Line: Evidence of Dechlorinated Metabolites. (2019). Environmental Science & Technology, 53(15), 9205-9215. Retrieved from [[Link](#)]
- Mean blood, urine, and sweat concentrations of specific PCB congeners. (n.d.). ResearchGate. Retrieved from [[Link](#)]
- Metabolic activation of WHO-congeners PCB28, 52, and 101 by human CYP2A6: evidence from in vitro and in vivo experiments. (2024). Archives of Toxicology. Retrieved from [[Link](#)]
- Immunoanalysis Methods for the Detection of Dioxins and Related Chemicals. (2011). Sensors, 11(5), 5115-5143. Retrieved from [[Link](#)]
- Analytical approaches for the determination of PCB metabolites in blood: A review. (2019). Talanta, 192, 334-346. Retrieved from [[Link](#)]
- Physiologically based pharmacokinetic modelling. (n.d.). Wikipedia. Retrieved from [[Link](#)]
- Toxicology and carcinogenesis studies of 2,3',4,4',5-pentachlorobiphenyl (PCB 118) (CAS No. 31508-00-6) in female harlan Sprague-Dawley rats (gavage studies). (2010). National Toxicology Program Technical Report Series, (559), 1-218. Retrieved from [[Link](#)]
- Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal. (2007). Journal of Environmental Monitoring, 9(3), 185-200. Retrieved from [[Link](#)]
- 2,3',4,4',5-Pentachlorobiphenyl. (n.d.). PubChem. Retrieved from [[Link](#)]
- TR-559: 2,3',4,4',5-Pentachlorobiphenyl (PCB 118) (CASRN 31508-00-6) in Female Harlan Sprague-Dawley Rats (Gavage Studies). (2010). National Toxicology Program. Retrieved from [[Link](#)]
- Toxicokinetics of Chiral Polychlorinated Biphenyls Across Different Species—A Review. (2016). Journal of Environmental & Analytical Toxicology, 6(3). Retrieved from [[Link](#)]
- Human Health Effects of Polychlorinated Biphenyls: From Exposure Pathways to Clinical Evidence. (2024). Journal of Multidisciplinary Engineering Science and Technology, 11(5).

Retrieved from [[Link](#)]

- Excretion and Tissue Distribution Properties of PCB-126 for Establishing a Bioaccumulation Model in Mice. (2019). Journal of Health Science, 65(5), 329-335. Retrieved from [[Link](#)]
- Toxicology and carcinogenesis studies of a binary mixture of 3,3',4,4',5-pentachlorobiphenyl (PCB 126) (Cas No. 57465-28-8) and 2,3',4,4',5-pentachlorobiphenyl (PCB 118) (Cas No. 31508-00-6) in female Harlan Sprague-Dawley rats (gavage studies). (2006). National Toxicology Program Technical Report Series, (530), 1-250. Retrieved from [[Link](#)]
- Polychlorinated biphenyls: New evidence from the last decade. (2011). Sultan Qaboos University Medical Journal, 11(2), 171-180. Retrieved from [[Link](#)]

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. Metabolism and metabolites of polychlorinated biphenyls (PCBs) - PMC [[pmc.ncbi.nlm.nih.gov](http://pmc.ncbi.nlm.nih.gov)]
- 2. TOXICOKINETICS OF CHIRAL POLYCHLORINATED BIPHENYLS ACROSS DIFFERENT SPECIES—A REVIEW - PMC [[pmc.ncbi.nlm.nih.gov](http://pmc.ncbi.nlm.nih.gov)]
- 3. 2,3',4,4',5-Pentachlorobiphenyl | C<sub>12</sub>H<sub>5</sub>Cl<sub>5</sub> | CID 35823 - PubChem [[pubchem.ncbi.nlm.nih.gov](http://pubchem.ncbi.nlm.nih.gov)]
- 4. Toxicology and carcinogenesis studies of 2,3',4,4',5-pentachlorobiphenyl (PCB 118) (CAS No. 31508-00-6) in female harlan Sprague-Dawley rats (gavage studies) [[pubmed.ncbi.nlm.nih.gov](http://pubmed.ncbi.nlm.nih.gov)]
- 5. [ntp.niehs.nih.gov](http://ntp.niehs.nih.gov) [[ntp.niehs.nih.gov](http://ntp.niehs.nih.gov)]
- 6. Toxicology and carcinogenesis studies of a binary mixture of 3,3',4,4',5-pentachlorobiphenyl (PCB 126) (Cas No. 57465-28-8) and 2,3',4,4',5-pentachlorobiphenyl (PCB 118) (Cas No. 31508-00-6) in female Harlan Sprague-Dawley rats (gavage studies) - PubMed [[pubmed.ncbi.nlm.nih.gov](http://pubmed.ncbi.nlm.nih.gov)]
- 7. [pubs.acs.org](http://pubs.acs.org) [[pubs.acs.org](http://pubs.acs.org)]

- [8. jimest.org \[jimest.org\]](https://jimest.org)
- [9. HEALTH EFFECTS - Toxicological Profile for Polychlorinated Biphenyls \(PCBs\) - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](https://bookshelf.ncbi.nlm.nih.gov)
- [10. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [11. Distribution of organochlorines and PCB congeners in Korean human tissues - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [12. Polychlorinated Biphenyls \(PCBs\) Toxicity: What Are Routes of Exposure for PCBs? | Environmental Medicine | ATSDR \[archive.cdc.gov\]](https://archive.cdc.gov)
- [13. experts.boisestate.edu \[experts.boisestate.edu\]](https://experts.boisestate.edu)
- [14. The Disposition of Polychlorinated Biphenyls \(PCBs\) Differs Between Germ-free and Conventional Mice - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [15. Distribution and metabolism of 2,4,5,2', 5'-pentachlorobiphenyl - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [16. Metabolism of 2,3',4',5-tetrachlorobiphenyl by cytochrome P450 from rats, guinea pigs and hamsters - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [17. Polychlorinated biphenyls \(PCBs\) interact with drug metabolism in vivo - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [18. Metabolic activation of WHO-congeners PCB28, 52, and 101 by human CYP2A6: evidence from in vitro and in vivo experiments - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [19. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [20. Excretion and Tissue Distribution Properties of PCB-126 for Establishing a Bioaccumulation Model in Mice \[jstage.jst.go.jp\]](https://jstage.jst.go.jp)
- [21. A physiologically based pharmacokinetic model for lactational transfer of PCB 153 with or without PCB 126 in mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- [22. documents.thermofisher.com \[documents.thermofisher.com\]](https://documents.thermofisher.com)
- [23. atsdr.cdc.gov \[atsdr.cdc.gov\]](https://atsdr.cdc.gov)
- [24. Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- [25. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [26. Integration of vitro models with machine learning and epidemiological data reveals PCB-induced glucose metabolism disruption linked to mitochondrial dysfunction \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)



- [27. Metabolism of 3-Chlorobiphenyl \(PCB 2\) in a Human-Relevant Cell Line: Evidence of Dechlorinated Metabolites - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [28. epa.gov \[epa.gov\]](#)
- [29. Physiologically based pharmacokinetic modelling - Wikipedia \[en.wikipedia.org\]](#)
- [30. academic.oup.com \[academic.oup.com\]](#)
- To cite this document: BenchChem. [Introduction: The Environmental Persistence and Toxicological Significance of PCB-118]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1207850/docs#introduction-the-environmental-persistence-and-toxicological-significance-of-pcb-118\]](https://www.benchchem.com/product/b1207850/docs#introduction-the-environmental-persistence-and-toxicological-significance-of-pcb-118)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)

Contact our Ph.D. Support Team for a compatibility check